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Compound of Interest
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Compound Name:

methoxyazetidine
CAS No.: 1392803-97-2
Cat. No.: B1404946

Get Quote

Introduction: The "Azetidine Switch" in Medicinal
Chemistry

In modern drug discovery, the optimization of Lipophilic Efficiency (LIpE) is paramount.[1] While
morpholine and piperidine rings have historically served as reliable "capping" groups or
solubility enhancers, they often carry a penalty in molecular weight (MW) and lipophilicity
(LogP), potentially limiting CNS penetration or metabolic stability.[1]

3-Methoxyazetidine has emerged as a high-value bioisostere.[1] By contracting the ring size
from six (morpholine) to four (azetidine) and appending a methoxy group, medicinal chemists
can achieve a specific set of advantages:

e Reduced Lipophilicity: Lowering LogD without sacrificing polarity.

» Basicity Modulation: The electron-withdrawing methoxy group (via the inductive -1 effect)
lowers the pKa of the azetidine nitrogen, reducing lysosomal trapping and hERG liability
compared to unsubstituted azetidines.
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» Metabolic Blocking: Substitution at the 3-position sterically and electronically hinders
oxidative metabolism at the most vulnerable site of the azetidine ring.

This guide provides a comparative assessment framework for validating 3-methoxyazetidine
derivatives against their classical counterparts.

Comparative Analysis: 3-Methoxyazetidine vs.

Alternatives
Physicochemical Profile

The following table contrasts 3-methoxyazetidine with Morpholine (the classic ether-amine) and
unsubstituted Azetidine.[1]
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Property

Morpholine

Azetidine
(Unsubstituted

)

3-
Methoxyazetidi
ne

Impact on
Drug Design

Formula

CaHoNO

CsH7N

CaHoNO

MW (Da)

87.1

57.1

87.1

Isobaric with
morpholine;
maintains mass
but changes

vector.[1]

pKa (Conj. Acid)

l

8.3

~11.3

~9.5-9.38

Lower basicity
than parent
azetidine
reduces non-

specific binding.

ClogP

-0.86

-0.10

-1.20

Enhanced
hydrophilicity
improves
solubility.[1]

tPSA (A?)

12 (Ether) + 12
(Amine)

12 (Amine)

213

Higher polar
surface area
relative to

volume.[1]

Shape

Chair (3D)

Puckered (3D)

Puckered (3D)

Distinct vector
orientation for H-

bond acceptors.

[1]

Structural Evolution Logic

The following diagram illustrates the medicinal chemistry logic driving the transition from

Piperidine/Morpholine to 3-Methoxyazetidine.
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Caption: Structural optimization pathway.[1] The transition to 3-methoxyazetidine balances
size, polarity, and basicity.[1]

Experimental Assessment Protocols

To objectively assess the drug-like properties of a 3-methoxyazetidine derivative, you must
evaluate it within a self-validating system.[1]

Protocol A: Lipophilicity (LogD7.4) Determination via
HPLC

Why this method? Standard shake-flask methods often fail for small, highly polar amines due to
phase separation issues.[1] A chromatographic hydrophobicity index (CHI) method is more
robust.[1]

Reagents:

e Mobile Phase A: 50 mM Ammonium Acetate, pH 7.4 (Pre-mixed to ensure pH stability).
» Mobile Phase B: Acetonitrile (HPLC Grade).[1]

» Reference Standards: Caffeine, Propranolol, Verapamil (spanning low to high LogD).[1]
Workflow:

o Column Selection: Use a C18 reversed-phase column with high end-capping (e.g., Waters
XBridge) to minimize silanol interactions with the azetidine nitrogen.[1]

» Calibration: Inject the reference standard mixture. Plot Retention Time (

) vs. Literature LogD values to generate a calibration curve (
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required).

o Sample Run: Inject 10 uM of the 3-methoxyazetidine derivative.
o Calculation:

[1]

 Validation: If the peak shows significant tailing (Asymmetry factor > 1.5), residual silanol
interaction is occurring. Repeat with 0.1% triethylamine in the mobile phase to mask silanols.

Protocol B: Microsomal Metabolic Stability Assay

Why this method? The azetidine ring is susceptible to ring-opening or N-oxidation. This assay
quantifies the protective effect of the 3-methoxy substituent.

Reagents:

e Liver Microsomes (Human/Rat), 20 mg/mL protein conc.[1]
 NADPH Regenerating System.

 Internal Standard (e.g., Tolbutamide).[1]

Step-by-Step:

Incubation: Mix test compound (1 uM final) with microsomes (0.5 mg/mL) in phosphate buffer
(pH 7.4) at 37°C.[2]

e Initiation: Add NADPH to start the reaction. Control: Run a parallel sample without NADPH to
detect non-enzymatic degradation (chemical instability).

o Sampling: Quench aliquots at

min into ice-cold acetonitrile containing the Internal Standard.

» Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Monitor the parent ion
transition.
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o Data Interpretation:
o Plot

vs. time.[1]

o Calculate Intrinsic Clearance (

):
[1]

o Success Criterion: A
indicates the 3-methoxy group successfully blocked metabolic liability.[1]

Safety Assessment: hERG and Efflux

A critical risk for azetidines is the hERG potassium channel inhibition, which correlates with QT
prolongation.

The Basicity-hERG Correlation

Unsubstituted azetidines (pKa ~11) are highly basic and positively charged at physiological pH,
a pharmacophore feature often associated with hERG pore blocking.[1]

o Hypothesis: The 3-methoxy group lowers pKa to ~9.5.
o Test: Automated Patch Clamp (QPatch or PatchXpress).
e Threshold: An

is generally considered safe for early discovery.[1] If

, the pKa reduction was insufficient, and further electron-withdrawing groups (e.g., 3-fluoro-3-
methoxy) may be required.[1]

Assessment Workflow Diagram
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Caption: Sequential screening cascade. Fail-fast criteria are applied at PhysChem and
Metabolic stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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